Cas no 1337391-61-3 (3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol)

• Product Name: 3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol
• CAS No: 1337391-61-3
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6231578
• PubChem ID: 84046377
• Update Time: 2025-10-29

3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol
• EN300-1995965
• 1337391-61-3

• Inchi： 1S/C10H12BrNO3/c11-7-4-10-9(14-5-15-10)3-6(7)8(12)1-2-13/h3-4,8,13H,1-2,5,12H2
• InChI Key： PWUATGCZSFZTBK-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1C(CCO)N)OCO2

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol

Professional Introduction to Compound with CAS No. 1337391-61-3 and Product Name: 3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol

The compound identified by the CAS number 1337391-61-3 and the product name 3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and bromo functional groups, coupled with a dioxaindan moiety, suggests a versatile chemical entity capable of engaging in diverse biochemical interactions.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The dioxaindan scaffold, a derivative of dioxane fused with an indane ring, is particularly noteworthy for its structural rigidity and ability to modulate biological pathways. This motif has been extensively studied for its role in enhancing binding affinity and selectivity in drug-receptor interactions. The incorporation of a bromo substituent further enriches the pharmacophoric potential of this compound, as bromine atoms are known to influence metabolic stability and pharmacokinetic profiles.

The amino group in the molecule serves as a critical pharmacophore, enabling hydrogen bonding interactions with biological targets such as enzymes and receptors. This feature is particularly valuable in the development of small-molecule inhibitors, where precise alignment with the active site is essential for efficacy. The propan-1-ol side chain adds an additional layer of complexity, providing a hydrophilic extension that can modulate solubility and bioavailability. Such structural features are often exploited to optimize drug-like properties, ensuring that the compound not only demonstrates potent activity but also exhibits favorable pharmacokinetic characteristics.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, allowing researchers to design compounds with tailored properties. The structural features of 3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol make it an attractive candidate for virtual screening campaigns aimed at identifying novel drug candidates. High-throughput virtual screening (HTVS) has become an indispensable tool in modern drug discovery, enabling rapid assessment of large libraries of compounds against biological targets. The unique combination of functional groups in this molecule suggests it may interact with multiple targets, making it a promising lead for further investigation.

In vitro studies have begun to elucidate the biochemical profile of this compound. Initial assays indicate that it exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic applications in areas such as inflammation and metabolic disorders. The bromo substituent appears to play a key role in modulating binding interactions, enhancing selectivity over closely related analogs. Additionally, the presence of the dioxaindan scaffold contributes to favorable physicochemical properties, including solubility and metabolic stability.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include bromination at the indane ring followed by nucleophilic substitution to introduce the amino-propanol moiety. These synthetic strategies are emblematic of contemporary approaches to constructing complex molecular architectures.

As research progresses, the exploration of derivatives based on this core structure will likely yield new insights into its pharmacological potential. Structural modifications can be systematically introduced to optimize potency, selectivity, and pharmacokinetic profiles. For instance, varying the substitution pattern on the dioxaindan ring or altering the length and nature of the hydrocarbon chain may reveal additional biological activities or enhance therapeutic efficacy.

The integration of machine learning techniques into drug discovery pipelines has accelerated the identification of promising candidates. Predictive models can now forecast molecular properties such as binding affinity, solubility, and toxicity with remarkable accuracy. These tools are particularly valuable for refining lead compounds like 3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol, enabling rapid optimization before proceeding to costly experimental validation.

Future clinical investigations will be essential to validate preclinical findings and assess safety profiles. Given its intriguing structural features and demonstrated biological activity, this compound warrants further exploration as a potential therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical industry scientists will be crucial in translating laboratory discoveries into viable treatments for human diseases.

In conclusion,3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol (CAS No. 1337391-61-3) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural composition positions it as a versatile tool for medicinal chemists seeking to develop novel therapeutics. As our understanding of biological systems continues to evolve，so too will our ability to design molecules that precisely target disease mechanisms—making compounds like this one a beacon of hope for future medical breakthroughs.